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Application Notes
Dilithium sebacate, the dilithium salt of the C10 dicarboxylic acid sebacic acid, serves as a

highly effective co-thickener in the formulation of lithium complex greases intended for high-

temperature applications.[1][2] Its linear molecular structure, with a carboxylate group at each

end complexed with a lithium ion, contributes to the formation of a stable thickener matrix.[1]

This stability is crucial for lubricants operating under demanding conditions of high heat and

mechanical stress.

The primary application of dilithium sebacate is as a complexing agent in conjunction with a

primary lithium soap, typically lithium 12-hydroxystearate. The resulting lithium complex grease

exhibits a significantly higher dropping point than simple lithium soap greases, enhancing its

performance at elevated temperatures.[3][4] Greases formulated with dilithium sebacate
demonstrate robust thermo-oxidative stability and effective wear prevention, making them

suitable for lubricating bearings and other components in automotive and industrial machinery

operating at high speeds and temperatures.[5][6]
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The inclusion of dilithium sebacate in a lithium complex grease formulation imparts several

desirable properties. Notably, it can lead to improved thermo-oxidative stability compared to

other dicarboxylic acids like azelaic acid.[5] While the wear properties and low-temperature

viscosities are often comparable, sebacic acid can facilitate a smoother grease manufacturing

process.[5]

The concentration of the diacid component, such as dilithium sebacate, in the thickener is

typically in the range of 2-5% of the total formulation.[5] Even at these concentrations, it plays a

critical role in defining the performance attributes of the grease.

Quantitative Performance Data
The following table summarizes typical performance data for a high-temperature lithium

complex grease formulated with dilithium sebacate. The values are representative and can

vary based on the base oil and other additives used.
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Performance
Parameter

Test Method Typical Value Reference

Dropping Point ASTM D2265 > 230°C

Lithium complex

greases generally

have dropping points

above 230°C.[3]

Thermo-oxidative

Stability
ASTM D942

Pressure drop of <10

psi after 100 hours at

99°C

Sebacate-based

greases show good

thermo-oxidative

stability.[5] Specific

values depend on the

full formulation.

Wear Scar Diameter ASTM D2266 < 0.5 mm

Indicates good wear

prevention

characteristics under

sliding steel-on-steel

conditions.[7]

NLGI Grade ASTM D217 2

A common grade for

multi-purpose and

high-temperature

greases.

Experimental Protocols
Protocol 1: Synthesis of Dilithium Sebacate
This protocol describes the laboratory-scale synthesis of dilithium sebacate via a

neutralization reaction.

Materials:

Sebacic acid (C10H18O4)

Lithium hydroxide monohydrate (LiOH·H2O)
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Deionized water

Ethanol (optional, for washing)

Reaction vessel with stirring and heating capabilities

pH indicator or pH meter

Filtration apparatus

Drying oven

Procedure:

Dissolution: In the reaction vessel, dissolve a known quantity of sebacic acid in deionized

water. Heating to 60-70°C can aid dissolution.

Stoichiometric Calculation: Calculate the molar equivalent of lithium hydroxide required for

complete neutralization. The reaction is: C10H18O4 + 2LiOH → C10H16Li2O4 + 2H2O.[1]

Neutralization: Prepare an aqueous solution of the calculated amount of lithium hydroxide.

Slowly add the lithium hydroxide solution to the sebacic acid solution while stirring

continuously.

pH Monitoring: Monitor the pH of the reaction mixture. The target pH for complete

neutralization is approximately 7.0.

Precipitation and Isolation: As the reaction proceeds, dilithium sebacate will precipitate out

of the solution, especially upon cooling. Cool the mixture to room temperature to maximize

precipitation.

Filtration: Isolate the solid dilithium sebacate product by vacuum filtration.

Washing: Wash the product with a small amount of cold deionized water or ethanol to

remove any unreacted starting materials.

Drying: Dry the purified dilithium sebacate in a drying oven at 100-110°C until a constant

weight is achieved.
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Protocol 2: Preparation of High-Temperature Lithium
Complex Grease
This protocol outlines the preparation of a lithium complex grease using dilithium sebacate as

the complexing agent.

Materials:

Base oil (e.g., Polyalphaolefin - PAO 40)

12-hydroxystearic acid

Dilithium sebacate (prepared as in Protocol 1 or commercially sourced)

Lithium hydroxide monohydrate (LiOH·H2O)

Deionized water

Grease kettle or suitable reaction vessel with a high-torque stirrer and temperature control

Homogenizer (optional)

Procedure:

Initial Charge: Charge the grease kettle with the base oil and 12-hydroxystearic acid.

Heating and Dissolving: Begin stirring and heat the mixture to 80-90°C to dissolve the 12-

hydroxystearic acid.

Saponification (First Stage): Prepare an aqueous slurry of lithium hydroxide. Add this slurry

to the oil-acid mixture. Increase the temperature to 100-110°C and hold for 1-2 hours to

complete the primary saponification.

Dehydration: Gradually increase the temperature to 140-150°C to drive off the water from the

reaction.

Complexation (Second Stage): Once the mixture is dehydrated, add the dilithium sebacate.
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High-Temperature Reaction: Raise the temperature to 190-210°C and hold for 30-60 minutes

to ensure the formation of the complex thickener structure. The mixture should become clear

at this stage.

Cooling and Gel Formation: Begin a controlled cooling process. The thickener fibers will form

as the mixture cools. The rate of cooling can influence the final properties of the grease.

Final Oil Addition: During the cooling phase, the remaining portion of the base oil can be

added.

Homogenization: Once the grease has cooled to below 100°C, it can be passed through a

homogenizer to ensure a smooth and uniform texture.

Deaeration and Packaging: The final product should be deaerated and then packaged into

appropriate containers.

Protocol 3: Evaluation of Thermo-Oxidative Stability
(ASTM D942)
This protocol describes the standard method for determining the oxidation stability of

lubricating greases.

Apparatus:

ASTM D942 oxidation pressure vessel with sample dishes

Constant temperature bath (99 ± 0.5°C)

Pressure gauge

Oxygen source (99.5% purity)

Procedure:

Sample Preparation: Distribute 20 grams of the grease sample equally among five glass

sample dishes.
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Apparatus Assembly: Place the filled dishes in the dish holder and position them inside the

oxidation pressure vessel.

Pressurization: Seal the vessel and purge it with oxygen to remove air. Pressurize the vessel

to 110 ± 2 psi at room temperature.

Oxidation: Place the sealed and pressurized vessel into the constant temperature bath

maintained at 99°C.

Data Collection: Record the pressure inside the vessel at regular intervals (e.g., every 24

hours) for a specified duration (typically 100 hours or more).

Analysis: The result is reported as the pressure drop in psi after the specified test duration. A

smaller pressure drop indicates better oxidation stability.
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Caption: Synthesis of Dilithium Sebacate via Neutralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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